2-(3-Bromophenyl)-6-methylquinoline-4-carbonyl chloride
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Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the reaction conditions, and the steps involved in the synthesis .Molecular Structure Analysis
This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the compound’s molecular structure .Chemical Reactions Analysis
This would involve studying the compound’s reactivity, including what types of reactions it undergoes and what products are formed .Physical and Chemical Properties Analysis
This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability .Scientific Research Applications
Luminescent Properties and Catalytic Applications
A study by Xu et al. (2014) explored the synthesis and characterization of cyclopalladated and cyclometalated complexes, including compounds structurally similar to 2-(3-Bromophenyl)-6-methylquinoline-4-carbonyl chloride. These complexes exhibited luminescence with emission peaks in the UV spectrum and were applied in coupling reactions of aryl chlorides, showcasing their potential in catalytic and luminescent applications (Xu et al., 2014).
Synthesis of Aromatic Compounds
Tagata and Nishida (2003) described the use of palladium charcoal-catalyzed Suzuki-Miyaura coupling to synthesize arylpyridines and arylquinolines. Their research shows the importance of specific ligands in facilitating the coupling of haloquinolines and halopyridines, which is relevant to the synthesis processes involving compounds like this compound (Tagata & Nishida, 2003).
Fluorescence Derivatization in Chromatography
Yoshida, Moriyama, and Taniguchi (1992) discovered that compounds structurally similar to this compound can act as fluorescence derivatization reagents for alcohols in high-performance liquid chromatography, indicating potential analytical applications in the field of chemistry (Yoshida et al., 1992).
Biological Applications
Geddes et al. (2001) synthesized fluorescent probes through the quaternisation of 6-methylquinoline with methyl bromide and other compounds, leading to probes whose fluorescence is quenched by chloride ions. These probes, including variants related to this compound, have potential applications in biological systems, particularly in chloride determination (Geddes et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(3-bromophenyl)-6-methylquinoline-4-carbonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrClNO/c1-10-5-6-15-13(7-10)14(17(19)21)9-16(20-15)11-3-2-4-12(18)8-11/h2-9H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWWGNZAPCMERLV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2C(=O)Cl)C3=CC(=CC=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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